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molecular formula C9H10N2O4 B189148 N-(4-Methoxy-3-nitrophenyl)acetamide CAS No. 50651-39-3

N-(4-Methoxy-3-nitrophenyl)acetamide

Cat. No. B189148
CAS RN: 50651-39-3
M. Wt: 210.19 g/mol
InChI Key: MYIUWCZXTNZSMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04271071

Procedure details

A mixture of 105.0 g (0.5 mole) of 2-nitro-4-acetamidoanisole, 67.0 g (0.5 mole) of ethyl acetoacetate, 550 ml of isopropyl alcohol, 10.0 g of 5% Pt/C, and 3.0 g of p-toluenesulfonic acid is treated in an autoclave at 165° C. with 1,000 psi of hydrogen until the uptake of hydrogen ceases. The solvent and catalyst are removed. Upon standing, 143.8 g (98%) of ethyl 3-(2'-methoxy-5-acetamidophenylamino)butyrate is obtained.
Name
2-nitro-4-acetamidoanisole
Quantity
105 g
Type
reactant
Reaction Step One
Name
ethyl acetoacetate
Quantity
67 g
Type
reactant
Reaction Step One
Name
Pt/C
Quantity
10 g
Type
catalyst
Reaction Step One
Name
p-toluenesulfonic acid
Quantity
3 g
Type
catalyst
Reaction Step One
Name
isopropyl alcohol
Quantity
550 mL
Type
solvent
Reaction Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethyl 3-(2'-methoxy-5-acetamidophenylamino)butyrate
Yield
98%

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:9]=[C:8]([NH:10][C:11](=[O:13])[CH3:12])[CH:7]=[CH:6][C:5]=1[O:14][CH3:15])([O-])=O.[C:16]([O:22][CH2:23][CH3:24])(=[O:21])[CH2:17][C:18]([CH3:20])=O.[H][H]>[Pt].C1(C)C=CC(S(O)(=O)=O)=CC=1.C(O)(C)C>[CH3:15][O:14][C:5]1[CH:6]=[CH:7][C:8]([NH:10][C:11](=[O:13])[CH3:12])=[CH:9][C:4]=1[NH:1][CH:18]([CH3:20])[CH2:17][C:16]([O:22][CH2:23][CH3:24])=[O:21]

Inputs

Step One
Name
2-nitro-4-acetamidoanisole
Quantity
105 g
Type
reactant
Smiles
[N+](=O)([O-])C1=C(C=CC(=C1)NC(C)=O)OC
Name
ethyl acetoacetate
Quantity
67 g
Type
reactant
Smiles
C(CC(=O)C)(=O)OCC
Name
Pt/C
Quantity
10 g
Type
catalyst
Smiles
[Pt]
Name
p-toluenesulfonic acid
Quantity
3 g
Type
catalyst
Smiles
C1(=CC=C(C=C1)S(=O)(=O)O)C
Name
isopropyl alcohol
Quantity
550 mL
Type
solvent
Smiles
C(C)(C)O
Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent and catalyst are removed

Outcomes

Product
Name
ethyl 3-(2'-methoxy-5-acetamidophenylamino)butyrate
Type
product
Smiles
COC1=C(C=C(C=C1)NC(C)=O)NC(CC(=O)OCC)C
Measurements
Type Value Analysis
AMOUNT: MASS 143.8 g
YIELD: PERCENTYIELD 98%
YIELD: CALCULATEDPERCENTYIELD 97.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.